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Compound of Interest

Compound Name: (2R)-2,3-dimethylbutan-1-ol

Cat. No.: B134954

An In-depth Technical Guide to the Physical Properties of (2R)-2,3-dimethylbutan-1-ol

This technical guide provides a comprehensive overview of the core physical properties of
(2R)-2,3-dimethylbutan-1-ol, targeted towards researchers, scientists, and professionals in
drug development. This document summarizes key quantitative data, details relevant
experimental protocols, and presents visual workflows for the determination of these properties.

Compound Identification and Core Properties

(2R)-2,3-dimethylbutan-1-ol is a chiral, branched-chain primary alcohol.[1] Its specific
stereochemistry makes it a valuable building block in asymmetric synthesis.[1][2]

Data Presentation: Physical and Chemical Properties

The following table summarizes the key physical and chemical identifiers for (2R)-2,3-
dimethylbutan-1-ol. It is important to note that while some experimental data, such as boiling
point, is more readily available for the racemic mixture (2,3-dimethylbutan-1-ol), the physical
properties of the individual enantiomers are expected to be identical in a non-chiral
environment.
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Property Value Source(s)
IUPAC Name (2R)-2,3-dimethylbutan-1-ol [11[3]

CAS Number 15019-27-9 [1][3]
Molecular Formula CeH140 [L1[2]1[3][4][5]
Molecular Weight 102.17 g/mol [11121[3]

144.9 °C at 760 mmHg (for

Boiling Point o
racemic mixture)

o 41.5 £ 1.0 kd/mol (for racemic
Enthalpy of Vaporization ) [6]
mixture)

Experimental Protocols

This section details the methodologies for determining key physical properties of (2R)-2,3-
dimethylbutan-1-ol.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.[7]

Apparatus:

Thiele tube

e Thermometer

o Small test tube (Durham tube)

o Capillary tube (sealed at one end)
e Heat source (e.g., Bunsen burner)

e Mineral oil
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Procedure:

A small amount of the (2R)-2,3-dimethylbutan-1-ol sample is placed into the small test
tube.

A capillary tube, with its open end downwards, is placed into the test tube containing the
sample.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The entire assembly is placed in a Thiele tube containing mineral oil, ensuring the heat is
distributed evenly.[7]

The Thiele tube is gently heated, and the temperature is monitored.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.[7]

The heat is then removed. The boiling point is the temperature at which the liquid is drawn
back into the capillary tube.[7]

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.[8][9]

Apparatus:

Graduated cylinder or pycnometer

Analytical balance

Procedure:

The mass of a clean, dry graduated cylinder (or pycnometer) is accurately measured using
an analytical balance.[9]
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A known volume of (2R)-2,3-dimethylbutan-1-ol is added to the graduated cylinder. The
volume is read from the bottom of the meniscus.[10]

The mass of the graduated cylinder containing the liquid is then measured.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the
mass of the cylinder with the liquid.[9][11]

The density is calculated using the formula: Density = Mass / Volume.[8]

Determination of Solubility

This protocol outlines a general method for observing the solubility of (2R)-2,3-dimethylbutan-

1-ol in various solvents.

Apparatus:

Test tubes

Graduated pipettes

Vortex mixer (optional)

A selection of solvents (e.g., water, ethanol, acetone, hexane)

Procedure:

A specific volume (e.g., 1 mL) of the chosen solvent is added to a test tube.
A small, measured amount of (2R)-2,3-dimethylbutan-1-ol is added to the solvent.
The mixture is agitated (e.g., by shaking or using a vortex mixer) to facilitate dissolution.

The mixture is observed to determine if the alcohol has dissolved completely, is partially
soluble, or is insoluble. A single, clear phase indicates solubility.

The process can be repeated with increasing amounts of the alcohol to determine the
approximate solubility limit at a given temperature.[12]
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Mandatory Visualizations

The following diagrams illustrate the experimental workflows for determining the physical
properties of (2R)-2,3-dimethylbutan-1-ol.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Density Determination.
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Caption: Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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